Cas no 3068-76-6 (N-3-(Trimethoxysilyl)propylaniline)

• Product Name: N-3-(Trimethoxysilyl)propylaniline
• CAS No: 3068-76-6
• MF: C₁₂H₂₁NO₃Si
• MW: 255.385544538498
• MDL: MFCD00053673
• CID: 43767
• PubChem ID: 87575523
• Update Time: 2025-05-23

N-3-(Trimethoxysilyl)propylaniline Chemical and Physical Properties

Names and Identifiers

• N-(3-(Trimethoxysilyl)propyl)aniline
• N-[3-(Trimethoxysilyl)propyl]aniline
• Trimethoxy[3-(phenylamino)propyl]silane
• N-(3-trimethoxysilylpropyl)aniline
• N-Phenyl-3-aminopropyltrimethoxysilane
• N-Phenylaminopropyltrimethoxysilane
• 3-(Phenylamino)propyltrimethoxysilane
• 3-phenylaminopropyltrimethoxysilane
• CHEMBL3187312
• (n-phenylaminopropyl)trimethoxysilane
• AKOS015850835
• SZ 6083
• Tox21_302471
• MFCD00053673
• Benzenamine, N-[3-(trimethoxysilyl)propyl]-
• NS00046320
• phenylaminopropyltrimethoxysilane
• NCGC00256813-01
• D95292
• CAS-3068-76-6
• s13325
• 3068-76-6
• P1458
• 3-(PHENYLAMINOPROPYL)TRIMETHOXYSILANE
• DTXSID6044648
• (N-Phenyl-.gamma.-aminopropyl)trimethoxysilane
• P 0156
• (3-Anilinopropyl)trimethoxysilane
• CS-0197134
• DTXCID4024648
• FT-0613869
• 3-(n-phenylamino)propyltrimethoxysilane
• Q27266865
• 3-(N-PHENYLAMINOPROPYL)TRIMETHOXYSILANE
• EINECS 221-328-2
• ANILINE, N-(3-(TRIMETHOXYSILYL)PROPYL)-
• FS-3968
• (.GAMMA.-ANILINOPROPYL)TRIMETHOXYSILANE
• KBM 573
• [3-(Phenylamino)propyl]trimethoxysilane
• Silane, (3-anilinopropyl)trimethoxy-
• Benzenamine, N-(3-(trimethoxysilyl)propyl)-
• Aniline, N-[3-(trimethoxysilyl)propyl]-
• SCHEMBL41158
• 3-anilinopropyltrimethoxysilane
• N-(gamma-(Trimethoxysilyl)propyl)aniline
• .GAMMA.-((PHENYLAMINO)PROPYL)TRIMETHOXYSILANE
• TRIMETHOXY(3-(PHENYLAMINO)PROPYL)SILANE
• N-[3-(Trimethoxysilyl)Propyl]Aniline, 96%
• A876123
• J-018057
• UNII-7AU1H1FV6A
• 7AU1H1FV6A
• C12H21NO3Si
• N-[3-(Trimethoxysilyl)propyl]aniline #
• STK802171
• BBL028059
• DB-030102
• Benzenamine, N-3-(trimethoxysilyl)propyl-
• 221-328-2
• GAMMA-((PHENYLAMINO)PROPYL)TRIMETHOXYSILANE
• (GAMMA-ANILINOPROPYL)TRIMETHOXYSILANE
• 688-129-4
• (N-PHENYL-GAMMA-AMINOPROPYL)TRIMETHOXYSILANE
• N-3-(Trimethoxysilyl)propylaniline

• MDL： MFCD00053673
• Inchi： 1S/C12H21NO3Si/c1-14-17(15-2,16-3)11-7-10-13-12-8-5-4-6-9-12/h4-6,8-9,13H,7,10-11H2,1-3H3
• InChI Key： KBJFYLLAMSZSOG-UHFFFAOYSA-N
• SMILES： [Si](CCCNC1C=CC=CC=1)(OC)(OC)OC
• BRN： 8620045

Computed Properties

• Exact Mass: 255.12900
• Monoisotopic Mass: 255.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 39.7A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.07 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 310°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.506(lit.)
• PSA: 39.72000
• LogP: 2.43970
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

N-3-(Trimethoxysilyl)propylaniline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H351-H372-H412
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P313-P405-P501
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：1
• Hazard Category Code： 34-40-43-48/20/21/22-68
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34; R40; R48/20/21/22; R52/53
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Electrical Materials

Additional information on N-3-(Trimethoxysilyl)propylaniline

Introduction to N-3-(Trimethoxysilyl)propylaniline (CAS No. 3068-76-6)

N-3-(Trimethoxysilyl)propylaniline, a compound with the chemical formula C₉H₁₇O₃N and the CAS number 3068-76-6, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention due to its unique structural properties and potential applications in various chemical and biological fields. The presence of both an amine group and a trimethoxysilyl moiety makes it a valuable building block for the development of novel molecules.

The N-3-(Trimethoxysilyl)propylaniline molecule exhibits a bifunctional nature, allowing it to participate in a wide range of chemical reactions. The amine group can engage in nucleophilic substitution reactions, while the trimethoxysilyl group can undergo hydrolysis or condensation reactions, making it particularly useful in cross-coupling reactions and the synthesis of polymers. These characteristics have positioned this compound as a key reagent in the development of advanced materials and pharmaceuticals.

In recent years, there has been growing interest in the applications of organosilicon compounds like N-3-(Trimethoxysilyl)propylaniline in drug discovery and material science. The siloxy group attached to the propyl chain provides a stable framework that can be modified post-synthetically, enabling the creation of complex molecular architectures. This flexibility has been exploited in the design of novel drug candidates that target various diseases, including cancer and neurological disorders.

One of the most promising areas of research involving N-3-(Trimethoxysilyl)propylaniline is its use as a precursor for the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop new analogs of existing drugs by introducing different functional groups at strategic positions within the molecule. The ability to fine-tune the chemical properties of these derivatives has led to the discovery of compounds with enhanced efficacy and reduced side effects.

The role of N-3-(Trimethoxysilyl)propylaniline in polymer chemistry is also noteworthy. Its incorporation into polymer backbones can improve material properties such as thermal stability, hydrophobicity, and mechanical strength. These advancements have significant implications for industries ranging from electronics to aerospace, where high-performance materials are essential.

Recent studies have further highlighted the potential of N-3-(Trimethoxysilyl)propylaniline in catalysis. The compound has been shown to act as a ligand in transition metal-catalyzed reactions, facilitating the formation of carbon-carbon bonds under mild conditions. This capability is crucial for the efficient synthesis of complex organic molecules, which are often required in pharmaceutical applications.

The biodegradability and environmental impact of N-3-(Trimethoxysilyl)propylaniline have also been subjects of interest. Unlike some traditional synthetic reagents that may leave behind toxic residues, this compound can be designed to degrade into environmentally benign products. This feature aligns with the growing emphasis on sustainable chemistry practices, where minimizing waste and reducing ecological footprints are paramount.

In conclusion, N-3-(Trimethoxysilyl)propylaniline (CAS No. 3068-76-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structural features enable it to serve as a versatile intermediate for synthesizing complex molecules, while its environmental profile makes it an attractive choice for sustainable chemical processes. As research continues to uncover new uses for this compound, its importance in advancing scientific and industrial applications is likely to grow even further.